Cas no 1343231-86-6 (3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid)

• Product Name: 3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid
• CAS No: 1343231-86-6
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6430833
• PubChem ID: 64282974
• Update Time: 2025-05-19

3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid
• 3-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
• AKOS013604566
• 1343231-86-6
• EN300-1020183

• Inchi： 1S/C11H17NO4/c1-3-7-16-10(15)12-6-4-5-11(2,8-12)9(13)14/h3H,1,4-8H2,2H3,(H,13,14)
• InChI Key： WSHQQPCJYSEVHN-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(=O)OCC=C)CCC1)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

3-Methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic Acid: An Overview of a Promising Compound (CAS No. 1343231-86-6)

3-Methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 1343231-86-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid is notable for its piperidine ring, which is a common motif in many biologically active compounds. The presence of the methyl group and the propenyl ester moiety adds to its structural complexity and contributes to its unique properties. The carboxylic acid functionality at the C3 position of the piperidine ring further enhances its reactivity and potential for functionalization.

Synthesis of 3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of a suitable piperidine derivative with an appropriate carboxylic acid or ester, followed by functional group manipulations to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activity, 3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. Additionally, studies have explored its potential as an antiviral agent, with preliminary data suggesting efficacy against certain viral infections.

The mechanism of action of 3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism involves the modulation of specific receptors or enzymes involved in inflammatory responses. For instance, it may interact with cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs like nonsteroidal anti-inflammatory drugs (NSAIDs). Another potential mechanism involves the inhibition of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha), which play a crucial role in the pathogenesis of inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid in human subjects. Early-phase trials have demonstrated favorable pharmacokinetic profiles and tolerability, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its therapeutic potential in various medical conditions.

Beyond its therapeutic applications, 3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid has also been studied for its use as a building block in organic synthesis. Its versatile functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced potency and selectivity for specific targets.

In conclusion, 3-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 1343231-86-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its properties and mechanisms of action, further solidifying its importance in the development of innovative therapeutic strategies.